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Compound of Interest

2-Amino-5-bromo-4-
Compound Name:
methylpyridine

Cat. No.: B189383

An In-depth Technical Guide to the *H NMR and Mass Spectrometry Data of 2-Amino-5-
bromo-4-methylpyridine

This guide provides a comprehensive overview of the analytical data for 2-Amino-5-bromo-4-
methylpyridine, a key intermediate in organic synthesis, particularly for pharmaceuticals and
agrochemicals.[1] The document is intended for researchers, scientists, and professionals in
drug development, offering detailed spectral data, experimental protocols, and workflow
visualizations.

Compound Overview

Structure: 2-Amino-5-bromo-4-methylpyridine Molecular Formula: CesH7BrN2[2] Molecular
Weight: 187.04 g/mol [2] CAS Number: 98198-48-2[2]

The molecule features a pyridine ring substituted with an amino group at the 2-position, a
bromine atom at the 5-position, and a methyl group at the 4-position.[3] This combination of
functional groups provides a versatile scaffold for various chemical transformations.[1]

'H NMR Spectroscopic Data

The 'H NMR spectrum provides detailed information about the proton environment in the
molecule. The data presented below was acquired in deuterated chloroform (CDClIs).
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
8.078 Singlet 1H H-6 (Pyridine)
6.406 Singlet 1H H-3 (Pyridine)
4.481 Singlet 2H -NHz2 (Amino)
2.277 Singlet 3H -CHs (MethylI)

Data sourced from
patent
CN201410406851.[4]

Mass Spectrometry Data

Mass spectrometry confirms the molecular weight and can offer insights into the compound's
structure through fragmentation analysis. The data below is consistent with Electrospray
lonization (ESI), a soft ionization technique.

m/z Value lon Description
188 [M+H]*+ Protonated molecular ion

_ Molecular ion (with isotopic
186/188 [M]*

pattern for Br)

The [M+H]* value of 188 is
reported.[4] The molecular ion
M*" would show a
characteristic isotopic pattern
due to the presence of
bromine isotopes (’°Br and
81Br) at approximately a 1:1

ratio.

Experimental Protocols

Detailed methodologies are crucial for the reproduction and verification of analytical data.
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'H NMR Spectroscopy Protocol

A standard protocol for acquiring the *H NMR spectrum of pyridine derivatives is as follows:

Sample Preparation: 5-10 mg of 2-Amino-5-bromo-4-methylpyridine is dissolved in
approximately 0.6-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCIs), in
a clean NMR tube.[5][6]

Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for optimal
resolution.[6]

Data Acquisition: A standard one-dimensional proton spectrum is acquired. Key parameters
include a spectral width of -2 to 12 ppm and 16-64 scans, depending on the sample
concentration.[6]

Data Processing: The acquired Free Induction Decay (FID) is processed using a Fourier
transform, followed by phase and baseline corrections. The signals are then integrated to
determine the relative number of protons.[5]

Mass Spectrometry Protocol (ESI-MS)

Electrospray lonization (ESI) is well-suited for determining the molecular weight of polar
compounds like 2-Amino-5-bromo-4-methylpyridine.

Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol or
acetonitrile) at a concentration of approximately 1 mg/mL.[5]

lonization Method: Electrospray lonization (ESI) is used, which is a soft ionization technique
that typically produces a protonated molecule [M+H]*, making it ideal for molecular weight
determination.[5]

Mass Analyzer: A quadrupole, Time-of-Flight (TOF), or Orbitrap mass analyzer can be used.
High-resolution instruments like TOF or Orbitrap can provide highly accurate mass
measurements for elemental formula determination.[5]

Analysis: The sample solution is infused directly into the mass spectrometer. The resulting
mass spectrum plots ion abundance against the mass-to-charge ratio (m/z).[5]
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Visualized Workflows and Structures

Diagrams are provided to illustrate the analytical workflow and the chemical structure with its
potential mass spectrometric fragmentation.
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Caption: General experimental workflow for NMR and MS analysis.

Chemical Structure Mass Spectrometry Fragmentation

2-Amino-5-bromo-4-methylpyridine
CesH7BIN:z
MW: 187.04

Molecular lon [M]*
m/z = 186/188

Loss of Br radical
[M-Br]*
m/z = 107

Loss of HCN from [M-Br]*
[CsHeN]™*
m/z = 80
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Caption: Structure and potential El fragmentation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1H NMR and mass spectrometry data of 2-Amino-5-
bromo-4-methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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amino-5-bromo-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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